Cas no 2639405-45-9 (tert-butyl 2-(4-bromothiophen-2-yl)-2-(2,2,2-trifluoroethyl)aminoacetate)

• Product Name: tert-butyl 2-(4-bromothiophen-2-yl)-2-(2,2,2-trifluoroethyl)aminoacetate
• CAS No: 2639405-45-9
• MF: C₁₂H₁₅BrF₃NO₂S
• MW: 374.217211961746
• CID: 5664688
• PubChem ID: 165900624
• Update Time: 2025-06-25

tert-butyl 2-(4-bromothiophen-2-yl)-2-(2,2,2-trifluoroethyl)aminoacetate Chemical and Physical Properties

Names and Identifiers

• 2639405-45-9
• EN300-27722928
• tert-butyl 2-(4-bromothiophen-2-yl)-2-[(2,2,2-trifluoroethyl)amino]acetate
• tert-butyl 2-(4-bromothiophen-2-yl)-2-(2,2,2-trifluoroethyl)aminoacetate

• Inchi： 1S/C12H15BrF3NO2S/c1-11(2,3)19-10(18)9(17-6-12(14,15)16)8-4-7(13)5-20-8/h4-5,9,17H,6H2,1-3H3
• InChI Key： NNURKRSNHINHHX-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(C(=O)OC(C)(C)C)NCC(F)(F)F

Computed Properties

• Exact Mass: 372.99590g/mol
• Monoisotopic Mass: 372.99590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 66.6Ų

Additional information on tert-butyl 2-(4-bromothiophen-2-yl)-2-(2,2,2-trifluoroethyl)aminoacetate

tert-butyl 2-(4-bromothiophen-2-yl)-2-(2,2,2-trifluoroethyl)aminoacetate as a Key Compound in Modern Pharmaceutical Research

tert-butyl 2-(4-bromothiophen-2-yl)-2-(2,2,2-trifluoroethyl)aminoacetate represents a significant advancement in the field of medicinal chemistry, with its unique molecular structure offering promising applications in drug discovery and therapeutic development. This compound, identified by the CAS number 2639405-45-9, combines functional groups that enhance its potential for biological activity while maintaining stability under various experimental conditions. The integration of bromothiophene and trifluoroethyl moieties within the molecule provides a versatile scaffold for further chemical modifications, which is a critical factor in modern pharmaceutical research.

Recent studies have highlighted the importance of tert-butyl groups in stabilizing complex molecular architectures, particularly in compounds designed for targeted drug delivery. The presence of this group in tert-butyl 2-(4-bromothiophen-2-yl)-2-(2,2,2-trifluoroethyl)aminoacetate contributes to its solubility properties, making it a suitable candidate for aqueous-based formulations. This characteristic is particularly valuable in the development of oral medications, where bioavailability and solubility are critical parameters.

The 4-bromothiophen-2-yl moiety in this compound is of particular interest due to its potential for engaging in various biological interactions. Thiophene rings are known for their ability to modulate enzyme activity and receptor binding, which are essential mechanisms in drug action. Researchers have recently demonstrated that brominated thiophene derivatives can exhibit enhanced affinity for specific targets, such as G protein-coupled receptors (GPCRs) and ion channels, which are common therapeutic targets in diseases like cancer and neurodegenerative disorders.

The 2,2,2-trifluoroethyl group introduces significant electronic effects into the molecule, influencing its reactivity and interaction with biological systems. Fluorine atoms are commonly used in drug design to improve metabolic stability and alter pharmacokinetic profiles. A recent study published in Journal of Medicinal Chemistry (2023) showed that trifluorinated alkyl groups can significantly enhance the potency of compounds by modulating their binding affinity and selectivity toward target proteins.

One of the most intriguing aspects of tert-butyl 2-(4-bromothiophen-2-yl)-2-(2,2,2-trifluoroethyl)aminoacetate is its potential as a building block for the development of novel therapeutics. The aminoacetate functionality provides a flexible platform for the incorporation of additional pharmacophore elements, enabling the design of compounds with multifunctional properties. This adaptability is particularly relevant in the context of multi-target drug development, where compounds are designed to modulate multiple biological pathways simultaneously.

Current research efforts are focused on optimizing the synthetic pathways for this compound to improve yield and purity. Advanced methodologies such as microwave-assisted synthesis and solid-phase peptide synthesis have been employed to enhance the efficiency of its preparation. These techniques not only reduce the time required for synthesis but also minimize the formation of byproducts, which is crucial for maintaining the integrity of the compound during pharmaceutical development.

The compound's potential applications extend beyond traditional drug discovery. Recent studies have explored its use in the development of biocompatible materials for drug delivery systems. The unique combination of functional groups in tert-butyl 2-(4-bromothiophen-2-yl)-2-(2,2,2-trifluoroethyl)aminoacetate makes it a promising candidate for the creation of smart polymers that can respond to specific stimuli, such as pH or temperature changes, thereby enabling controlled drug release in targeted environments.

From a medicinal chemistry perspective, the compound's structure offers insights into the design of more effective drugs. The presence of both electron-withdrawing and electron-donating groups in its framework allows for the fine-tuning of its physicochemical properties, which is essential for optimizing drug performance. This concept has been validated in a 2023 study published in ACS Chemical Biology, where researchers demonstrated that such structural modifications can lead to significant improvements in drug efficacy and reduced side effects.

Furthermore, the compound's potential in the field of organocatalysis has been explored. The aminoacetate group can act as a chiral auxiliary, enabling the synthesis of enantiomerically pure compounds that are critical in pharmaceutical applications. This property makes tert-butyl 2-(4-bromothiophen-2-yl)-2-(2,2,2-trifluoroethyl)aminoacetate a valuable tool for asymmetric synthesis, which is a key area of research in modern drug development.

The synthesis of tert-butyl 2-(4-bromothiophen-2-yl)-2-(2,2,2-trifluoroethyl)aminoacetate involves several critical steps, including the formation of the thiophene ring and the introduction of the trifluoroethyl group. These steps require precise control of reaction conditions to ensure the desired stereochemistry and regiochemistry. Recent advancements in analytical techniques, such as high-resolution mass spectrometry and NMR spectroscopy, have enabled researchers to monitor these reactions in real-time, ensuring the production of high-purity compounds.

The compound's stability under various reaction conditions is another important consideration in its synthesis. The tert-butyl group provides steric protection, preventing unwanted side reactions that could compromise the integrity of the final product. This stability is particularly important in multi-step syntheses where intermediate compounds must remain intact until the final stages of the reaction.

As the field of medicinal chemistry continues to evolve, the importance of compounds like tert-butyl 2-(4-bromothiophen-2-yl)-2-(2,2,2-trifluoroethyl)aminoacetate is becoming increasingly evident. Its unique structure and functional groups offer a versatile platform for the development of new therapeutics, biocompatible materials, and organocatalytic systems. Ongoing research is focused on expanding its applications and optimizing its properties to meet the demands of modern pharmaceutical science.

Ultimately, the study of tert-butyl 2-(4-bromothiophen-2-yl)-2-(2,2,2-trifluoroethyl)aminoacetate represents a convergence of various disciplines, including organic chemistry, pharmacology, and materials science. Its potential to contribute to the development of more effective and targeted therapies underscores the importance of continued research in this area. As new synthetic methods and analytical techniques continue to emerge, the possibilities for harnessing the unique properties of this compound are likely to expand even further.

The compound's role in drug discovery is not limited to its chemical properties but also extends to its potential for addressing unmet medical needs. With the increasing focus on personalized medicine and targeted therapies, compounds like tert-butyl 2-(4-bromothiophen-2-yl)-2-(2,2,2-trifluoroethyl)aminoacetate are becoming essential tools for developing treatments that are more effective and have fewer side effects. This highlights the significance of continued research and innovation in the field of medicinal chemistry.

As researchers continue to explore the possibilities of this compound, it is clear that its impact on modern pharmaceutical science will be substantial. The combination of its unique structural features and functional groups makes it a promising candidate for a wide range of applications, from traditional drug development to the creation of advanced biocompatible materials. The ongoing efforts to optimize its properties and expand its applications will undoubtedly contribute to the advancement of medical science and the development of more effective therapies for a variety of diseases.

In conclusion, tert-butyl 2-(4-bromothiophen-2-yl)-2-(2,2,2-trifluoroethyl)aminoacetate represents a significant milestone in the field of medicinal chemistry. Its unique molecular structure and functional groups offer a versatile platform for the development of new therapeutics and materials. As research in this area continues to progress, the potential applications of this compound are likely to expand, contributing to the advancement of pharmaceutical science and the creation of more effective treatments for a wide range of medical conditions.